3-amino-N-methyl-4-(methylthio)benzenesulfonamide

• Molecular Formula: C8H12N2O2S2
• Molecular Weight: 232.3 g/mol
• IUPAC Name: 3-amino-N-methyl-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C8H12N2O2S2/c1-10-14(11,12)6-3-4-8(13-2)7(9)5-6/h3-5,10H,9H2,1-2H3
• InChI Key: BJJFJTDSMDVFIJ-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC(=C(C=C1)SC)N

Description

3-amino-N-methyl-4-(methylthio)benzenesulfonamide is a useful research compound. Its molecular formula is C8H12N2O2S2 and its molecular weight is 232.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-methyl-4-(methylthio)-3-nitrobenzenesulfonamide (1.0 g, 3.81 mmol) in 10 mL of ethanol and 10 mL of NH4Cl, zinc dust (2.5 g, 3.81 mmol) was added. The reaction mixture was stirred overnight at room temperature. The mixture was then filtered and diluted with ethyl acetate and water. The organic phase was separated, washed with water and brine, dried over MgSO4, filtered and concentrated to afford 3-amino-N-methyl-4-(methylthio)benzenesulfonamide (0.500 g, 56%) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 7.06 (d, J=8.03 Hz, 1H), 6.86 (s, 1H), 6.67-6.76 (m, 1H), 5.28 (br. s., 2H), 2.17 (s, 3H), 2.21 (s, 3H); MS (m/z) 232.7 (M+H+)